Cas no 898766-98-8 (1-(3-Bromophenyl)-7-chloro-1-oxoheptane)
898766-98-8 structure
Product Name:1-(3-Bromophenyl)-7-chloro-1-oxoheptane
CAS No:898766-98-8
MF:C13H16BrClO
MW:303.622542381287
CID:994116
PubChem ID:24723808
Update Time:2025-04-20
1-(3-Bromophenyl)-7-chloro-1-oxoheptane Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-BROMOPHENYL)-7-CHLORO-1-OXOHEPTANE
- 1-(3-bromophenyl)-7-chloroheptan-1-one
- MFCD00672051
- 898766-98-8
- AKOS016019621
- MS-21218
- DTXSID00642207
- 1-(3-Bromophenyl)-7-chloro-1-oxoheptane
-
- MDL： MFCD00672051
- Inchi： 1S/C13H16BrClO/c14-12-7-5-6-11(10-12)13(16)8-3-1-2-4-9-15/h5-7,10H,1-4,8-9H2
- InChI Key： ZMPUTIHPKDRYBB-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(CCCCCCCl)=O
Computed Properties
- Exact Mass: 302.00700
- Monoisotopic Mass: 302.00731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.82110
1-(3-Bromophenyl)-7-chloro-1-oxoheptane Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-Bromophenyl)-7-chloro-1-oxoheptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203623-1g |
1-(3-bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | 97% | 1g |
￡424.00 | 2022-02-28 | |
| Fluorochem | 203623-2g |
1-(3-bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | 97% | 2g |
￡672.00 | 2022-02-28 | |
| Fluorochem | 203623-5g |
1-(3-bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | 97% | 5g |
￡1447.00 | 2022-02-28 | |
| TRC | B093540-250mg |
1-(3-Bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | 250mg |
$ 365.00 | 2022-03-28 | ||
| TRC | B093540-500mg |
1-(3-Bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | 500mg |
$ 605.00 | 2022-03-28 | ||
| Key Organics Ltd | MS-21218-1G |
1-(3-Bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | >95% | 1g |
£468.00 | 2025-02-08 | |
| Key Organics Ltd | MS-21218-5G |
1-(3-Bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | >95% | 5g |
£1415.00 | 2025-02-08 | |
| A2B Chem LLC | AH89107-1g |
1-(3-Bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AH89107-2g |
1-(3-Bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | 97% | 2g |
$790.00 | 2024-04-19 | |
| A2B Chem LLC | AH89107-5g |
1-(3-Bromophenyl)-7-chloro-1-oxoheptane |
898766-98-8 | 97% | 5g |
$1650.00 | 2024-04-19 |
1-(3-Bromophenyl)-7-chloro-1-oxoheptane Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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